6-(2-(4-ethylpiperazin-1-yl)-2-oxoethyl)-1-(m-tolyl)-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one

• IUPAC Name: 12-[2-(4-ethylpiperazin-1-yl)-2-oxoethyl]-6-(3-methylphenyl)-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one
• InChI: InChI=1S/C22H26N6O2S/c1-3-25-7-9-26(10-8-25)19(29)12-17-14-31-22-24-20-18(21(30)27(17)22)13-23-28(20)16-6-4-5-15(2)11-16/h4-6,11,13,17H,3,7-10,12,14H2,1-2H3
• InChI Key: SXLPBPGQQFBOFY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2CSC3=NC4=C(C=NN4C5=CC=CC(=C5)C)C(=O)N23
• Molecular Formula: C22H26N6O2S
• Molecular Weight: 438.5 g/mol

Description

6-(2-(4-ethylpiperazin-1-yl)-2-oxoethyl)-1-(m-tolyl)-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C22H26N6O2S and its molecular weight is 438.55. The purity is usually 95%.
BenchChem offers high-quality 6-(2-(4-ethylpiperazin-1-yl)-2-oxoethyl)-1-(m-tolyl)-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2-(4-ethylpiperazin-1-yl)-2-oxoethyl)-1-(m-tolyl)-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Anticancer and Anti-inflammatory Agents

Compounds related to pyrazolopyrimidines have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds show promise in cytotoxic evaluations against cancer cell lines such as HCT-116 and MCF-7 and inhibit 5-lipoxygenase, an enzyme associated with inflammatory processes (Rahmouni et al., 2016).

Antimicrobial Agents

Novel thiazolidinone derivatives, related to the structural framework of the compound , have been synthesized and shown antimicrobial activity against a range of bacterial strains such as Staphylococcus aureus, Bacillus cereus, and Escherichia coli, as well as fungal strains like Aspergillus niger and Candida albicans (Patel, Kumari, & Patel, 2012).

Antitubercular Agents

Research into nitrogen-rich piperazine-pyrimidine-pyrazole hybrids has shown significant potential against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. These compounds have been synthesized and evaluated for their anti-tubercular activity, showing promising results in both in silico and in vitro studies (Vavaiya et al., 2022).